2-Bromo-4-ethenyl-1-methylbenzene
Overview
Description
2-Bromo-4-ethenyl-1-methylbenzene is a useful research compound. Its molecular formula is C9H9Br and its molecular weight is 197.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermochemical Properties
Thermochemistry of Halogen-Substituted Methylbenzenes
The thermochemical properties of halogen-substituted methylbenzenes, including compounds similar to 2-Bromo-4-ethenyl-1-methylbenzene, have been studied extensively. These investigations have covered vapor pressures, vaporization, fusion, and sublimation enthalpies, employing transpiration methods to ensure accurate and internally consistent measurements. Quantum-chemical methods were utilized to calculate gas-phase enthalpies of formation for these compounds, providing essential data for understanding their thermochemical behavior. This research aids in the development of simple group-additivity procedures for estimating vaporization enthalpies and both gas-phase and liquid-phase enthalpies of formation of halogen-substituted methylbenzenes (Verevkin et al., 2015).
Organic Synthesis Applications
Selective Radical Cyclisation
The controlled-potential reduction of bromo-substituted ethers, closely related to this compound, has been shown to lead to high yields of tetrahydrofuran derivatives. This process, catalyzed by electrogenerated nickel(I) tetramethylcyclam, demonstrates the utility of bromo-substituted compounds in facilitating selective radical cyclisation reactions, a valuable method in organic synthesis for constructing complex cyclic structures (Esteves, Ferreira, & Medeiros, 2007).
Synthesis of Benzophenone Derivatives
2-Bromo-4,5,2′,4′,6′-Pentamethoxyl benzophenone, a derivative closely related to the compound of interest, highlights the role of bromo-substituted molecules as intermediates in synthesizing key compounds. The methodology involves a two-step process starting from trimethoxybenzene, showcasing the strategic use of bromo-substituted compounds in complex organic syntheses (Jin, 2011).
Chemical Reactivity and Mechanistic Insights
Methylbenzene Hydrocarbon Pool in Methanol-to-Olefins Conversion
Research into the methanol-to-olefins (MTO) reaction over zeolite H-ZSM-5 has revealed the formation and reactivity of a methylbenzenes hydrocarbon pool, which includes derivatives similar to this compound. This work provides valuable mechanistic insights into the conversion processes, showing how different methylbenzenes contribute to the formation of key industrial chemicals like ethene and propene. The study emphasizes the role of bromo-substituted compounds in understanding catalytic processes and enhancing selectivity towards desired products (Wang et al., 2015).
Properties
IUPAC Name |
2-bromo-4-ethenyl-1-methylbenzene | |
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InChI |
InChI=1S/C9H9Br/c1-3-8-5-4-7(2)9(10)6-8/h3-6H,1H2,2H3 | |
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InChI Key |
XDMTVCPQOZZZPA-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=C(C=C1)C=C)Br | |
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Molecular Formula |
C9H9Br | |
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Molecular Weight |
197.07 g/mol | |
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Synthesis routes and methods
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